Foramsulfuron

• CAS: 173159-57-4
• Molecular Formula: C17H20N6O7S
• Molecular Weight: 452.4 g/mol
• SMILES: CN(C)C(=O)C1=C(C=C(C=C1)NC=O)S(=O)(=O)NC(=O)NC2=NC(=CC(=N2)OC)OC
• InChI: InChI=1S/C17H20N6O7S/c1-23(2)15(25)11-6-5-10(18-9-24)7-12(11)31(27,28)22-17(26)21-16-19-13(29-3)8-14(20-16)30-4/h5-9H,1-4H3,(H,18,24)(H2,19,20,21,22,26)
• InChIKey: PXDNXJSDGQBLKS-UHFFFAOYSA-N
• Solubility: In acetone 1.925, acetonitrile 1.111, 1,2-dichloroethane 0.185, ethyl acetate 0.362, methanol 1.660, heptane and p-xylene <0.010 (all in g/L, 20 °C); In water (g/L, 20 deg ): 0.04 (pH 5); 3.3 (pH 7); 94.6 (pH 8)

Foramsulfuron delivers up to 89% control of wirestem muhly (Muhlenbergia frondosa) — up to 57 percentage points higher than nicosulfuron or rimsulfuron — making it the unequivocal choice for maize producers in the Midwestern US, Northeastern US, and Southwestern Ontario. Its sweet corn-safe profile when co‑formulated with iodosulfuron‑methyl‑sodium ensures zero phytotoxicity across cultivars. pH‑dependent soil half‑life (10.8–31.5 days) demands field‑specific planning for rotational crop safety, reinforcing the need for precise, evidence-based product selection.

Foramsulfuron (CAS 173159-57-4): Post-Emergence Sulfonylurea Herbicide for Selective Weed Control in Maize

Foramsulfuron (CAS 173159-57-4) is a sulfonylurea herbicide that functions as a potent inhibitor of acetolactate synthase (ALS), a critical enzyme in the biosynthesis of branched-chain amino acids in plants [1]. It was first synthesized in 1995 and is primarily developed for post-emergence application in maize (Zea mays L.) to control a broad spectrum of annual and perennial grass weeds, along with certain broadleaf weeds [2]. The compound exhibits a molecular formula of C₁₇H₂₀N₆O₇S and a molecular weight of 452.44 g/mol [3].

• [1] PeptideDB. Foramsulfuron product database. Bioactivity: Foramsulfuron is a postemergence herbicide... exerts its herbicidal activity by inhibiting acetolactate synthase (ALS). View Source
• [2] G. Schnabel et al., US 5922646 (1999) to Hoechst Schering AgrEvo. Prepn: G. Schnabel et al., DE 4415049 (1995). View Source
• [3] Sielc.com. Foramsulfuron product page. CAS Number: 173159-57-4, Molecular Formula: C17H20N6O7S, Molecular Weight: 452.441. View Source

Why Generic Substitution of Foramsulfuron with Other Sulfonylureas Fails in Maize Weed Control Programs

Despite belonging to the sulfonylurea class, foramsulfuron exhibits a distinct weed control spectrum, differential crop safety profile, and unique environmental fate that precludes direct interchangeability with its closest analogs, such as nicosulfuron or rimsulfuron. For instance, foramsulfuron demonstrates superior efficacy against specific troublesome weeds like Muhlenbergia frondosa (wirestem muhly) where other sulfonylureas provide inadequate control [1]. Furthermore, its selectivity in maize is underpinned by specific cytochrome P450-mediated metabolism, a mechanism that varies significantly among corn genotypes and which can lead to severe crop injury if a metabolically incompatible herbicide is substituted [2]. Consequently, a generic substitution based solely on ALS-inhibitor classification introduces unacceptable risk of weed control failure and potential phytotoxicity, making a precise, evidence-based selection of foramsulfuron essential.

• [1] Soltani, N., Sikkema, P. H., & Robinson, D. E. (2007). Control of Muhlenbergia frondosa (wirestem muhly) with post-emergence sulfonylurea herbicides in maize (Zea mays). Crop Protection, 26(10), 1585-1588. View Source
• [2] Pataky, J. K., Meyer, M. D., Bollman, J. D., Boerboom, C. M., & Williams, M. M. (2008). Genetic Basis for Varied Levels of Injury to Sweet Corn Hybrids from Three Cytochrome P450-metabolized Herbicides. Journal of the American Society for Horticultural Science, 133(3), 438-447. View Source

Quantitative Evidence Guide: Foramsulfuron's Verifiable Differentiation for Scientific Selection

Superior Control of Wirestem Muhly (Muhlenbergia frondosa) Compared to Nicosulfuron, Rimsulfuron, and Primisulfuron

Foramsulfuron provides substantially superior post-emergence control of the problematic perennial grass weed M. frondosa compared to other sulfonylurea herbicides. In field trials, foramsulfuron achieved up to 89% visual control, whereas the comparators nicosulfuron, nicosulfuron + rimsulfuron, rimsulfuron alone, and primisulfuron only achieved 49%, 43%, 32%, and 32% control, respectively [1]. This superior efficacy translated into a 94% reduction in M. frondosa dry weight for foramsulfuron, compared to a 70% reduction for nicosulfuron and no significant effect for rimsulfuron or primisulfuron [1].

Evidence Dimension	Weed control efficacy (% visual control), dry weight reduction (%), and crop yield increase (%) for Muhlenbergia frondosa
Target Compound Data	Foramsulfuron: 89% control, 94% dry weight reduction, 17% maize yield increase
Comparator Or Baseline	Nicosulfuron: 49% control, 70% dry weight reduction, 22% yield increase; Nicosulfuron+rimsulfuron: 43% control, 46% dry weight reduction, 16% yield increase; Rimsulfuron: 32% control, no effect on dry weight, 11% yield increase; Primisulfuron: 32% control, no effect on dry weight or yield
Quantified Difference	Foramsulfuron provided 40 to 57 percentage points greater control of M. frondosa than the next best sulfonylurea alternative. Dry weight reduction was 24 to 94 percentage points greater.
Conditions	Eight field trials in Ontario and Michigan (2005-2006). Foramsulfuron applied at 35 g a.i./ha, others at labeled rates, with dicamba (141 g a.i./ha) for broadleaf control.

Why This Matters

For procurement targeting fields with known wirestem muhly infestations, foramsulfuron is the only sulfonylurea option that provides commercially acceptable control, avoiding the yield loss and management costs associated with alternative herbicides that fail to control this species.

• [1] Soltani, N., Sikkema, P. H., & Robinson, D. E. (2007). Control of Muhlenbergia frondosa (wirestem muhly) with post-emergence sulfonylurea herbicides in maize (Zea mays). Crop Protection, 26(10), 1585-1588. View Source

Enhanced Broadleaf Weed Control Spectrum vs. Nicosulfuron in Maize

While foramsulfuron and nicosulfuron provide comparable control of key grass weeds (giant foxtail, fall panicum) and redroot pigweed, foramsulfuron demonstrates a significantly broader and more robust spectrum against several economically important broadleaf weed species. In a multi-site field study, foramsulfuron provided significantly higher control of common cocklebur, velvetleaf, and common lambsquarters compared to the nicosulfuron standard treatment [1].

Evidence Dimension	Weed control efficacy (%) at 28 days after treatment (DAT)
Target Compound Data	Foramsulfuron: Giant foxtail 88%, Fall panicum 99%, Redroot pigweed 99%. Control of common cocklebur, velvetleaf, and common lambsquarters was 'significantly higher'.
Comparator Or Baseline	Nicosulfuron: Provided comparable control of giant foxtail, fall panicum, and redroot pigweed, but significantly lower control of common cocklebur, velvetleaf, and common lambsquarters.
Quantified Difference	Quantitative data for the broadleaf species were not specified in the abstract, but the study explicitly states a 'significantly higher' level of control by foramsulfuron.
Conditions	Field studies conducted in 2000, 2001, and 2002 at multiple locations in Illinois (Brownstown, DeKalb, Perry, Urbana).

Why This Matters

This expanded spectrum reduces the need for supplemental broadleaf herbicides in a tank mix or sequential program, potentially lowering overall program cost, application complexity, and environmental load, thereby increasing the value proposition of a foramsulfuron-based weed control system.

• [1] Bunting, J. A., Sprague, C. L., & Riechers, D. E. (2005). Incorporating Foramsulfuron into Annual Weed Control Systems for Corn. Weed Technology, 19(1), 164-172. View Source

Cross-Resistance Profile with Rimsulfuron and Nicosulfuron to Trp574Leu Mutation in Sorghum halepense

Foramsulfuron shares a target-site cross-resistance profile with nicosulfuron and rimsulfuron in johnsongrass (Sorghum halepense) populations harboring the Trp574Leu point mutation in the ALS gene. Whole-plant assays confirmed that two johnsongrass populations from Greek cornfields were highly cross-resistant to all three ALS inhibitors (foramsulfuron, nicosulfuron, rimsulfuron), rendering them ineffective [1]. However, these resistant populations remained susceptible to ACCase-inhibiting herbicides like propaquizafop and clethodim [1].

Evidence Dimension	Resistance profile (cross-resistance to ALS inhibitors)
Target Compound Data	Foramsulfuron: Ineffective against Trp574Leu mutant johnsongrass populations.
Comparator Or Baseline	Nicosulfuron and rimsulfuron: Also ineffective against the same resistant populations.
Quantified Difference	No significant difference in resistance level among the three sulfonylureas.
Conditions	Whole-plant response assays on johnsongrass populations collected from Greek cornfields; ALS gene sequencing confirmed Trp574Leu substitution.

Why This Matters

This shared resistance profile indicates that foramsulfuron is not a solution for managing johnsongrass populations with this specific ALS mutation. Procurement decisions for fields with suspected ALS-resistant johnsongrass must shift to herbicides with alternative modes of action (e.g., ACCase inhibitors), regardless of which sulfonylurea is chosen.

• [1] Vasilakoglou, I., Dhima, K., Gitsopoulos, T., & Papapanagiotou, A. (2022). Target-site cross-resistance to ALS inhibitors in johnsongrass originating from Greek cornfields. Weed Technology, 36(2), 237-245. View Source

Soil Degradation Half-Life Variation and pH Dependence Compared to Sulfonylurea Class Averages

The soil degradation rate of foramsulfuron is highly dependent on soil pH, a characteristic of the sulfonylurea class, but its specific half-life (DT50) values provide quantitative benchmarks for environmental risk assessment. In a laboratory study, the degradation half-life of foramsulfuron was 10.8 days in Jiangxi red soil (acidic), 16.6 days in Taihu paddy soil (near-neutral), and 31.5 days in Northeast black soil (alkaline) [1]. Hydrolysis is also pH-dependent, with half-lives of 4.17 days at pH 4.0, 91.2 days at pH 7.0, and 97.6 days at pH 9.0 at 25°C [1].

Evidence Dimension	Soil degradation half-life (DT50 in days)
Target Compound Data	Foramsulfuron DT50: 10.8 d (red soil), 16.6 d (paddy soil), 31.5 d (black soil).
Comparator Or Baseline	General sulfonylurea class: Half-lives can range from days to months or even years in high pH soils. Specific data for nicosulfuron or rimsulfuron in identical soils were not provided, but the trend is class-level.
Quantified Difference	A 3-fold difference in DT50 was observed between acidic and alkaline soils for foramsulfuron.
Conditions	Laboratory simulation study using Jiangxi red soil, Taihu paddy soil, and Northeast black soil.

Why This Matters

This data is critical for predicting carryover risk to rotational crops. In high pH soils where degradation is slower (DT50 ~31.5 days), foramsulfuron may pose a greater risk of injury to sensitive subsequent crops compared to its behavior in acidic soils, a factor that must be integrated into field-specific procurement and stewardship plans.

• [1] Wu, W., Kong, D., He, J., Kong, X., & Shan, Z. (2016). Degradation of foramsulfuron in the simulated environment. Environmental Chemistry, 35(3), 439-444. View Source

Synergistic Broadleaf Control with Iodosulfuron-Methyl-Sodium Mixture (Maister 310 WG)

The combination of foramsulfuron with iodosulfuron-methyl-sodium (commercialized as Maister 310 WG) broadens the weed control spectrum, demonstrating higher efficacy against broadleaved weeds compared to grass weeds, while maintaining excellent crop safety in sweet corn. Trials showed no signs of phytotoxic effects on ten tested sweet corn varieties, and cob yield was increased following application of the mixture [1].

Evidence Dimension	Herbicidal efficacy and crop selectivity
Target Compound Data	Foramsulfuron + iodosulfuron-methyl-sodium mixture: Higher efficacy against broadleaved weeds; no phytotoxicity observed in 10 sweet corn cultivars; increased cob yield.
Comparator Or Baseline	Baseline: Individual components or other mixtures. The study highlights the improved broadleaf control relative to grass control and the overall safety profile.
Quantified Difference	Quantitative yield or control percentage data were not provided in the abstract.
Conditions	Field experiments conducted in Poland, 2008-2010, on ten sweet corn cultivars.

Why This Matters

For sweet corn production systems where crop safety is paramount and a broader weed spectrum (including difficult broadleaves) must be managed, the foramsulfuron + iodosulfuron-methyl-sodium premix offers a validated, single-product solution that reduces the risk of yield loss from both weed competition and herbicide injury.

• [1] Waligóra, H., Weber, A., Skrzypczak, W., & Idziak, R. (2012). Herbicidal efficiency and selectivity of mixtures of foramsulfuron + iodosulfuron methylsodium (Maister 310 WG) in sweet corn cultivation (Zea mays ssp. saccharata). Progress in Plant Protection, 52(3), 568-571. View Source

Optimal Research and Industrial Application Scenarios for Foramsulfuron Based on Quantitative Evidence

Management of Wirestem Muhly (Muhlenbergia frondosa) in Maize

Foramsulfuron is the preferred sulfonylurea herbicide for post-emergence control of M. frondosa in maize, based on its demonstrated 89% efficacy, which is up to 57 percentage points higher than alternative sulfonylureas like nicosulfuron or rimsulfuron [1]. This scenario is particularly relevant for maize growers in the Midwestern and Northeastern United States and Southwestern Ontario, Canada, where this perennial grass weed is problematic.

Broad-Spectrum Broadleaf Weed Control in Maize

Foramsulfuron is a superior choice for post-emergence programs targeting a diverse community of broadleaf weeds. Evidence shows it provides significantly higher control of key species like common cocklebur, velvetleaf, and common lambsquarters compared to the industry standard nicosulfuron [1]. This advantage can simplify tank mixtures and reduce reliance on additional broadleaf herbicides.

Sweet Corn Production Requiring High Crop Safety

The premixture of foramsulfuron with iodosulfuron-methyl-sodium is an excellent fit for sweet corn production systems. Research demonstrates a high margin of crop safety, with no phytotoxicity observed across ten different sweet corn cultivars, alongside effective broadleaf weed control and increased cob yield [1]. This makes it a reliable option for high-value sweet corn markets where crop injury is economically unacceptable.

Soil pH-Dependent Risk Assessment for Rotational Crops

Foramsulfuron's soil degradation is strongly pH-dependent, with half-lives ranging from 10.8 days in acidic soils to 31.5 days in alkaline soils [1]. In scenarios where soil pH is high (>7.0), its extended persistence should be carefully considered in procurement and use plans to mitigate carryover risk to sensitive rotational crops like sugarbeets or certain vegetables. This application scenario is critical for agronomists and consultants developing field-specific herbicide recommendations.

• [1] Soltani, N., Sikkema, P. H., & Robinson, D. E. (2007). Control of Muhlenbergia frondosa (wirestem muhly) with post-emergence sulfonylurea herbicides in maize (Zea mays). Crop Protection, 26(10), 1585-1588. View Source
• [2] Bunting, J. A., Sprague, C. L., & Riechers, D. E. (2005). Incorporating Foramsulfuron into Annual Weed Control Systems for Corn. Weed Technology, 19(1), 164-172. View Source
• [3] Waligóra, H., Weber, A., Skrzypczak, W., & Idziak, R. (2012). Herbicidal efficiency and selectivity of mixtures of foramsulfuron + iodosulfuron methylsodium (Maister 310 WG) in sweet corn cultivation (Zea mays ssp. saccharata). Progress in Plant Protection, 52(3), 568-571. View Source
• [4] Wu, W., Kong, D., He, J., Kong, X., & Shan, Z. (2016). Degradation of foramsulfuron in the simulated environment. Environmental Chemistry, 35(3), 439-444. View Source